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Compound of Interest

Compound Name: PRMT5-IN-30

Cat. No.: B15584909 Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) for PRMT5-IN-30 is not readily available in the

public domain. The following procedures are based on general principles of laboratory chemical

waste management and information derived from safety guidelines for structurally similar

PRMT5 inhibitors. It is imperative for all personnel to consult their institution's Environmental

Health and Safety (EHS) department for specific protocols and to adhere to local, state, and

federal regulations. This guide is intended for researchers, scientists, and drug development

professionals.

I. Hazard Assessment and Waste Identification
Given that PRMT5-IN-30 is a potent, selective, and biologically active protein arginine

methyltransferase 5 (PRMT5) inhibitor, it should be handled as a potentially hazardous

substance.[1][2] All waste generated from its use must be treated as hazardous chemical

waste.

Key Waste Categories:

Solid Waste: Includes unused or expired PRMT5-IN-30 powder, contaminated personal

protective equipment (PPE) such as gloves and lab coats, and any lab consumables (e.g.,

weigh boats, pipette tips, tubes) that have come into direct contact with the compound.[3]

Liquid Waste: Encompasses solutions containing PRMT5-IN-30, such as stock solutions

(commonly in DMSO), experimental media, and solvent rinsates from cleaning contaminated

glassware.[2][3]
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Sharps Waste: Needles, syringes, or any other sharp objects contaminated with PRMT5-IN-
30.[3]

II. Proper Disposal Procedures
Step 1: Segregation and Collection

Proper segregation of chemical waste is critical to prevent dangerous reactions and to facilitate

correct disposal.[3]

Solid Waste:

Collect all solid waste in a designated, leak-proof, and clearly labeled hazardous waste

container.

The container must be labeled "Hazardous Waste" and specify "PRMT5-IN-30 Solid

Waste".[3]

Liquid Waste:

Collect all liquid waste in a designated, leak-proof, and chemically resistant container.

The container must be clearly labeled as "Hazardous Waste" and specify "PRMT5-IN-30
Liquid Waste" and the solvent used (e.g., DMSO).

Do not mix PRMT5-IN-30 waste with other chemical waste streams unless explicitly

permitted by your EHS department.[3]

Sharps Waste:

Place all contaminated sharps in a designated, puncture-resistant sharps container.

The container should be labeled to indicate the presence of chemically contaminated

sharps.

Step 2: Decontamination of Labware
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Glassware and equipment that have been in contact with PRMT5-IN-30 should be

decontaminated. A triple rinse with a suitable solvent (e.g., ethanol or acetone) is a common

and effective practice.[3]

First Rinse: Swirl the solvent to ensure it comes into contact with all interior surfaces. Pour

the solvent into a designated hazardous liquid waste container for PRMT5-IN-30 rinsate.[3]

Second Rinse: Repeat the process with a fresh aliquot of the solvent, collecting the rinsate in

the same hazardous liquid waste container.[3]

Third Rinse: Perform a final rinse with another fresh aliquot of the solvent and collect the

rinsate.[3]

Final Cleaning: The triple-rinsed glassware can now be cleaned using standard laboratory

detergents and water.[3]

Step 3: Storage and Disposal

Store all waste containers in a designated, well-ventilated, and secure area away from

general laboratory traffic.[3]

Arrange for the disposal of all hazardous waste through your institution's EHS department or

a licensed hazardous waste disposal company.

III. Spill Management
In the event of a spill, adhere to the following procedures:

Personal Protection: Ensure appropriate PPE is worn, including a lab coat, safety goggles,

and chemical-resistant gloves.

Containment: For liquid spills, absorb the material with an inert absorbent (e.g., vermiculite,

sand, or a commercial spill kit).[3] For solid spills, carefully sweep or scoop the material to

avoid generating dust.[3]

Collection: Place all contaminated absorbent materials or spilled powder into the designated

solid hazardous waste container.[3]
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Decontamination: Clean the spill area with a suitable solvent, collecting the cleaning

materials and rinsate as hazardous waste.[3]

Quantitative Data and Storage
The following table summarizes key quantitative and storage information for PRMT5-IN-30.

Parameter Value Source

Molecular Formula C18H17N3O4S [2]

Molecular Weight 371.41 [2]

IC50 0.33 μM [1][2]

Kd 0.987 μM [1][2]

Solubility in DMSO 50 mg/mL (134.62 mM) [2]

Storage (Powder)
-20°C for 3 years, 4°C for 2

years
[2]

Storage (In solvent)
-80°C for 6 months, -20°C for 1

month
[1][2]

Experimental Protocols & Workflows
Decontamination of Glassware Protocol

This protocol outlines the standard procedure for decontaminating glassware that has been in

contact with PRMT5-IN-30.[3]

Preparation: Ensure you are wearing appropriate PPE (lab coat, gloves, safety goggles).

Prepare three aliquots of a suitable solvent (e.g., ethanol or acetone).

First Rinse: Add the first aliquot of solvent to the contaminated glassware. Swirl the solvent

to ensure it contacts all interior surfaces. Decant the rinsate into a clearly labeled hazardous

liquid waste container for PRMT5-IN-30.[3]
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Second Rinse: Add the second aliquot of fresh solvent to the glassware and repeat the

rinsing process. Collect the rinsate in the same hazardous waste container.[3]

Third Rinse: Use the third aliquot of fresh solvent to perform a final rinse. Again, collect the

rinsate in the designated hazardous waste container.[3]

Final Cleaning: The triple-rinsed glassware can now be washed with standard laboratory

detergent and water.[3]

PRMT5-IN-30 Disposal Workflow

Start: PRMT5-IN-30 Waste Generation

Solid Waste Liquid Waste Sharps Waste

Final Disposal

Identify Waste Type

Unused Powder, Contaminated PPE, Consumables

Solid

Stock Solutions, Experimental Media, Rinsates

Liquid

Contaminated Needles, Syringes, etc.

Sharps

Collect in Labeled Solid Hazardous Waste Container

Store Waste in Designated Secure Area

Collect in Labeled Liquid Hazardous Waste Container Place in Labeled, Puncture-Resistant Sharps Container

Arrange for Disposal via EHS
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Click to download full resolution via product page

Caption: Workflow for the proper segregation and disposal of PRMT5-IN-30 waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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